Cas no 898784-46-8 ((2,5-dimethylphenyl)-(1,3-oxazol-2-yl)methanone)
898784-46-8 structure
Product Name:(2,5-dimethylphenyl)-(1,3-oxazol-2-yl)methanone
CAS No:898784-46-8
MF:C12H11NO2
MW:201.221243143082
MDL:MFCD07699396
CID:1945525
PubChem ID:24723689
Update Time:2025-04-21
(2,5-dimethylphenyl)-(1,3-oxazol-2-yl)methanone Chemical and Physical Properties
Names and Identifiers
-
- (2,5-dimethylphenyl)-(1,3-oxazol-2-yl)methanone
- 2-(2,5-DIMETHOXYBENZOYL)OXAZOLE
- (2,5-Dimethylphenyl)(1,3-oxazol-2-yl)methanone
- 2-(2,5-DIMETHYLBENZOYL)-1,3-OXAZOLE
- DTXSID20642123
- AKOS016019087
- (2,5-Dimethylphenyl)(oxazol-2-yl)methanone
- 898784-46-8
- MFCD07699396
- 2-(2,5-Dimethylbenzoyl)oxazole
-
- MDL: MFCD07699396
- Inchi: 1S/C12H11NO2/c1-8-3-4-9(2)10(7-8)11(14)12-13-5-6-15-12/h3-7H,1-2H3
- InChI Key: LANUBGUZUMVPSL-UHFFFAOYSA-N
- SMILES: O1C=CN=C1C(C1C=C(C)C=CC=1C)=O
Computed Properties
- Exact Mass: 233.06900
- Monoisotopic Mass: 201.078978594Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- PSA: 61.56000
- LogP: 1.92280
(2,5-dimethylphenyl)-(1,3-oxazol-2-yl)methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM322351-1g |
(2,5-Dimethylphenyl)(oxazol-2-yl)methanone |
898784-46-8 | 95% | 1g |
$347 | 2021-08-18 | |
| Chemenu | CM322351-5g |
(2,5-Dimethylphenyl)(oxazol-2-yl)methanone |
898784-46-8 | 95% | 5g |
$1066 | 2021-08-18 | |
| abcr | AB362800-1 g |
2-(2,5-Dimethylbenzoyl)oxazole, 97%; . |
898784-46-8 | 97% | 1g |
€954.60 | 2023-04-26 | |
| abcr | AB362800-2 g |
2-(2,5-Dimethylbenzoyl)oxazole, 97%; . |
898784-46-8 | 97% | 2g |
€1400.00 | 2023-04-26 | |
| Chemenu | CM322351-1g |
(2,5-Dimethylphenyl)(oxazol-2-yl)methanone |
898784-46-8 | 95% | 1g |
$*** | 2023-03-29 | |
| abcr | AB362800-1g |
2-(2,5-Dimethylbenzoyl)oxazole, 97%; . |
898784-46-8 | 97% | 1g |
€953.10 | 2025-04-15 | |
| abcr | AB362800-2g |
2-(2,5-Dimethylbenzoyl)oxazole, 97%; . |
898784-46-8 | 97% | 2g |
€1398.60 | 2025-04-15 | |
| Ambeed | A447474-1g |
(2,5-Dimethylphenyl)(oxazol-2-yl)methanone |
898784-46-8 | 95+% | 1g |
$371.0 | 2025-04-15 | |
| A2B Chem LLC | AH87963-1g |
(2,5-Dimethylphenyl)(oxazol-2-yl)methanone |
898784-46-8 | 97% | 1g |
$660.00 | 2024-04-19 | |
| A2B Chem LLC | AH87963-2g |
(2,5-Dimethylphenyl)(oxazol-2-yl)methanone |
898784-46-8 | 97% | 2g |
$973.00 | 2024-04-19 |
(2,5-dimethylphenyl)-(1,3-oxazol-2-yl)methanone Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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